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Compound of Interest

Compound Name: WIKI4

Cat. No.: B1684122

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of WIKI4, a potent small-molecule
inhibitor of the Wnt/[3-catenin signaling pathway. WIKI4 functions by selectively inhibiting the
enzymatic activity of Tankyrase (TNKS), a key regulator of AXIN degradation. Its discovery and
mechanism of action present a significant development for research in oncology and
developmental biology.

Core Chemical and Biological Properties

WIKI4, with the chemical name 2-[3-[[4-(4-methoxyphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-
ylJthio]propyl]-1H-benz[delisoquinoline-1,3(2H)-dione, was identified through high-throughput
screening as a specific inhibitor of the Wnt/pB-catenin pathway.[1] It is structurally distinct from
previously identified Tankyrase inhibitors like XAV-939.[1][2] The primary mechanism of WIKI4
involves the inhibition of Tankyrase-mediated ADP-ribosylation of AXIN, a crucial component of
the B-catenin destruction complex.[1][3] This inhibition prevents the ubiquitylation and
subsequent proteasomal degradation of AXIN, leading to the stabilization of the destruction
complex and enhanced degradation of -catenin.[1]

Quantitative Data Summary

The following tables summarize the key quantitative metrics reported for WIKI4's activity and
potency.
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Target Enzyme IC50 (nM) Source
Tankyrase 1 (TNKS1) 26 [3]
Tankyrase 2 (TNKS2) 15 [3]

Table 1: In Vitro Enzyme Inhibition. IC50 values represent the concentration of WIKI4 required
to inhibit 50% of the enzymatic activity of purified Tankyrase 1 and 2.

Cell Line /
. EC50 / IC50 (nM) Assay Type Source

Condition
DLD1 colorectal [-catenin reporter

. ~75 - [1]
carcinoma cells activity
Whnt3a-stimulated - [3-catenin reporter o
A375 melanoma cells activity
SCLC cells 20 Cytotoxicity

Table 2: Cell-Based Assay Potency. EC50/IC50 values represent the concentration of WIKI4
required to achieve 50% of the maximal response in cell-based assays.

Signaling Pathway and Mechanism of Action

WIKI4 intervenes in the Wnt/B-catenin signaling pathway at the level of the B-catenin
destruction complex. The diagram below illustrates this mechanism.
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Plate A375-BAR cells
in 384-well plates

'

Add WNT3A
(EC20 concentration)

'

Dispense small molecule library
(330 nM and 10 pM)

'

Incubate for 16 hours

'

Measure Firefly Luciferase
(Whnt reporter activity)

l

Add Resazurin

l

Incubate for 4 hours

'

Measure Resorufin fluorescence
(Cell viability)

Data Analysis:
Identify non-toxic hits that
decrease luciferase signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WIKI4, a Novel Inhibitor of Tankyrase and Wnt/3-Catenin Signaling | PLOS One
[journals.plos.org]

e 2. WIKI4, a novel inhibitor of tankyrase and Wnt/[3-catenin signaling - PubMed
[pubmed.ncbi.nim.nih.gov]

o 3. Structural Basis and Selectivity of Tankyrase Inhibition by a Wnt Signaling Inhibitor WIKI4 |
PLOS One [journals.plos.org]

 To cite this document: BenchChem. [WIKI4: A Technical Guide to the Novel Tankyrase
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684122#understanding-the-chemical-structure-of-
wiki4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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